Cas no 136309-11-0 (2-Chloro-5-ethoxypyrazine)

• Product Name: 2-Chloro-5-ethoxypyrazine
• CAS No: 136309-11-0
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD09607703
• CID: 1036247
• PubChem ID: 23273444
• Update Time: 2025-06-27

2-Chloro-5-ethoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-ethoxypyrazine
• 136309-11-0
• SCHEMBL22518716
• MFCD09607703
• Pyrazine, 2-chloro-5-ethoxy-
• A911832
• CS-0151445
• DTXSID40632182
• E76212
• BS-50331
• XH0666

• MDL： MFCD09607703
• Inchi： 1S/C6H7ClN2O/c1-2-10-6-4-8-5(7)3-9-6/h3-4H,2H2,1H3
• InChI Key： SIMCMSHIWBBIGH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)OCC

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35Ų

2-Chloro-5-ethoxypyrazine Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Chloro-5-ethoxypyrazine

Introduction to 2-Chloro-5-ethoxypyrazine (CAS No. 136309-11-0)

2-Chloro-5-ethoxypyrazine is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 136309-11-0, features a pyrazine core substituted with a chlorine atom at the 2-position and an ethoxy group at the 5-position. Such structural motifs are highly valued in medicinal chemistry for their ability to modulate biological targets, making 2-Chloro-5-ethoxypyrazine a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-Chloro-5-ethoxypyrazine contributes to its reactivity and potential applications. The presence of both electron-withdrawing (chloro) and electron-donating (ethoxy) groups allows for diverse functionalization, enabling chemists to design derivatives with tailored properties. This flexibility has been exploited in the development of novel compounds targeting neurological disorders, infectious diseases, and metabolic conditions.

Recent advancements in synthetic methodologies have enhanced the accessibility of 2-Chloro-5-ethoxypyrazine, facilitating its incorporation into complex molecular architectures. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional substituents at strategic positions, expanding the compound’s utility in drug discovery programs. These innovations underscore the importance of 2-Chloro-5-ethoxypyrazine as a building block in modern synthetic chemistry.

In the realm of medicinal chemistry, 2-Chloro-5-ethoxypyrazine has been investigated for its potential as a scaffold for small-molecule inhibitors. Studies have demonstrated its efficacy in modulating enzyme activity and receptor binding, particularly in pathways relevant to cancer and inflammation. The pyrazine ring’s ability to engage with biological targets has led to the identification of several promising lead compounds derived from this scaffold. For example, derivatives of 2-Chloro-5-ethoxypyrazine have shown inhibitory effects on kinases and phosphodiesterases, which are critical enzymes in cellular signaling networks.

The agrochemical industry has also recognized the significance of 2-Chloro-5-ethoxypyrazine, leveraging its structural features to develop novel pesticides and herbicides. The compound’s ability to interact with biological systems at low concentrations makes it an attractive candidate for environmentally sustainable agricultural solutions. Research has focused on optimizing its bioactivity while minimizing off-target effects, ensuring efficacy without compromising ecological safety.

From a computational chemistry perspective, 2-Chloro-5-ethoxypyrazine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into binding affinities, enzyme kinetics, and drug-like properties, guiding the design of next-generation compounds. The integration of machine learning algorithms has further accelerated this process, enabling high-throughput virtual screening of derivatives based on 2-Chloro-5-ethoxypyrazine.

The synthesis of 2-Chloro-5-ethoxypyrazine itself presents interesting challenges that continue to drive innovation in organic chemistry. Alternative synthetic routes have been explored to improve yield and reduce environmental impact. For instance, catalytic methods employing recyclable ligands have been developed to streamline the process while maintaining high selectivity. Such advancements align with global efforts toward green chemistry principles.

Future directions in research involving 2-Chloro-5-ethoxypyrazine may explore its potential in emerging therapeutic areas such as immunotherapy and regenerative medicine. The compound’s structural versatility suggests that it could be adapted for use in designing immunomodulatory agents or tissue engineering scaffolds. As our understanding of biological systems evolves, so too will the applications of this multifaceted molecule.

In summary, 2-Chloro-5-ethoxypyrazine (CAS No. 136309-11-0) represents a cornerstone in modern chemical research, bridging pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes continue to inspire innovation across multiple disciplines, reinforcing its status as a pivotal compound in synthetic and applied chemistry.